Cas no 2138509-13-2 (3-(4-fluorophenyl)-5-propyl-4,5,6,7-tetrahydro-1H-indazole)

• Product Name: 3-(4-fluorophenyl)-5-propyl-4,5,6,7-tetrahydro-1H-indazole
• CAS No: 2138509-13-2
• MF: C₁₆H₁₉FN₂
• MW: 258.333867311478
• CID: 5300333
• Update Time: 2025-07-23

3-(4-fluorophenyl)-5-propyl-4,5,6,7-tetrahydro-1H-indazole Chemical and Physical Properties

Names and Identifiers

• 3-(4-fluorophenyl)-5-propyl-4,5,6,7-tetrahydro-2H-indazole
• 3-(4-fluorophenyl)-5-propyl-4,5,6,7-tetrahydro-1H-indazole
• 2H-Indazole, 3-(4-fluorophenyl)-4,5,6,7-tetrahydro-5-propyl-

• Inchi： 1S/C16H19FN2/c1-2-3-11-4-9-15-14(10-11)16(19-18-15)12-5-7-13(17)8-6-12/h5-8,11H,2-4,9-10H2,1H3,(H,18,19)
• InChI Key： NEOZKIIGKKZTRP-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C1C2=C(CCC(CCC)C2)NN=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 289
• XLogP3: 4.5
• Topological Polar Surface Area: 28.7

Additional information on 3-(4-fluorophenyl)-5-propyl-4,5,6,7-tetrahydro-1H-indazole

Introduction to 3-(4-fluorophenyl)-5-propyl-4,5,6,7-tetrahydro-1H-indazole (CAS No. 2138509-13-2)

3-(4-fluorophenyl)-5-propyl-4,5,6,7-tetrahydro-1H-indazole, identified by the Chemical Abstracts Service Number (CAS No.) 2138509-13-2, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the indazole class, a structural motif known for its broad spectrum of biological activities. The presence of a 4-fluorophenyl substituent and a propyl group at the 5-position introduces unique electronic and steric properties, making it a promising candidate for further exploration in drug discovery.

The indazole scaffold is a privileged structure in medicinal chemistry, exhibiting diverse pharmacological effects ranging from antimicrobial to anticancer properties. The fluorine atom at the para position of the phenyl ring enhances the lipophilicity and metabolic stability of the molecule, which are critical factors in drug design. Additionally, the tetrahydro moiety in the indazole ring contributes to its solubility and bioavailability, facilitating its absorption and distribution within biological systems.

In recent years, there has been a surge in research focused on developing novel indazole derivatives with enhanced therapeutic potential. The compound 3-(4-fluorophenyl)-5-propyl-4,5,6,7-tetrahydro-1H-indazole has been studied for its potential role in modulating various biological pathways. Specifically, it has shown promise in inhibiting kinases and other enzymes involved in cancer progression. Preclinical studies have indicated that this molecule may exert its effects by interfering with signaling pathways such as MAPK and PI3K/Akt, which are frequently dysregulated in tumors.

One of the most compelling aspects of this compound is its ability to cross the blood-brain barrier (BBB), a property that is essential for treating central nervous system (CNS) disorders. The combination of the fluorophenyl and propyl substituents optimizes the molecule's pharmacokinetic profile, allowing it to penetrate neural tissues effectively. This opens up avenues for exploring its therapeutic potential in neurodegenerative diseases such as Alzheimer's and Parkinson's.

Moreover, the structural features of 3-(4-fluorophenyl)-5-propyl-4,5,6,7-tetrahydro-1H-indazole make it an attractive scaffold for further derivatization. Medicinal chemists have leveraged this compound as a starting point to develop libraries of analogs with tailored properties. By modifying the substituents or introducing additional functional groups, researchers aim to enhance potency, selectivity, and pharmacokinetic profiles while minimizing side effects.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the indazole core efficiently. The introduction of the 4-fluorophenyl group necessitates careful handling to prevent unwanted side reactions due to the electrophilic nature of fluorine.

Recent advances in computational chemistry have also played a pivotal role in understanding the behavior of 3-(4-fluorophenyl)-5-propyl-4,5,6,7-tetrahydro-1H-indazole at both molecular and cellular levels. Molecular docking studies have revealed that this compound interacts with target proteins in ways that suggest it could modulate enzyme activity or receptor binding. These insights have guided experimental efforts toward optimizing its therapeutic potential.

In clinical settings, the compound is being evaluated through preclinical trials to assess its safety and efficacy. Initial results are promising, showing that it can inhibit tumor growth in animal models without significant toxicity. However, further studies are needed to confirm these findings and determine the optimal dosing regimen for human applications.

The development of 3-(4-fluorophenyl)-5-propyl-4,5,6,7-tetrahydro-1H-indazole also underscores the importance of interdisciplinary collaboration between chemists、biologists、and clinicians. Such cooperation ensures that compounds like this one are not only synthesized efficiently but also validated for their biological relevance through rigorous testing protocols.

Looking ahead,3-(4-fluorophenyl)-5-propyl-4，5，6，7-tetrahydro-1H-indazole represents a significant advancement in pharmaceutical research，with potential applications spanning multiple therapeutic areas。As our understanding of biological pathways continues to evolve，compounds like this one will serve as valuable tools for exploring new treatment strategies。